N-(1-ethyl-2-benzimidazolyl)-5-[(4-methyl-2-nitrophenoxy)methyl]-2-furancarboxamide

• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol
• IUPAC Name: N-(1-ethylbenzimidazol-2-yl)-5-[(4-methyl-2-nitrophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C22H20N4O5/c1-3-25-17-7-5-4-6-16(17)23-22(25)24-21(27)20-11-9-15(31-20)13-30-19-10-8-14(2)12-18(19)26(28)29/h4-12H,3,13H2,1-2H3,(H,23,24,27)
• InChI Key: USJICSSBSOLIHY-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N=C1NC(=O)C3=CC=C(O3)COC4=C(C=C(C=C4)C)[N+](=O)[O-]

Description

N-(1-ethyl-2-benzimidazolyl)-5-[(4-methyl-2-nitrophenoxy)methyl]-2-furancarboxamide is an aromatic ether and a C-nitro compound.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Characterization Techniques : Research shows synthesis methodologies for similar benzimidazole compounds, highlighting the importance of characterization techniques like FTIR, NMR, and mass spectral data for these types of chemicals (J. Shukla & V. Chauhan, 2016).

Biological Applications

• Antifungal Activity : Studies on benzimidazole derivatives, similar in structure to the target compound, indicate potential antifungal applications, particularly against Candida albicans, a common yeast responsible for skin infections (Vrushali T. Kale et al., 2020).

• Antiviral Properties : Certain benzimidazole compounds have demonstrated effectiveness as HIV-1 non-nucleoside reverse transcriptase inhibitors, which suggests potential antiviral applications for similar structures (G. De Martino et al., 2005).

Chemical Properties and Reactions

• Complexation with Metals : Benzimidazole derivatives have shown the ability to form stable complexes with transition metals like zinc, indicating potential applications in material science or catalysis (A. Tavman, 2003).

• Synthesis of Hybrid Molecules : The compound's structure allows for the synthesis of hybrid molecules, which can have enhanced biological activities. This is seen in research on other benzimidazole derivatives for antiparasitic purposes (Haythem A. Saadeh et al., 2009).